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Introduction

MK-7145 is a potent and selective oral small molecule inhibitor of the Renal Outer Medullary
Potassium (ROMK) channel, also known as Kirl.1 (encoded by the KCNJ1 gene).[1] The
ROMK channel is an inwardly rectifying potassium channel that plays a crucial role in renal
physiology, specifically in salt reabsorption and potassium homeostasis.[1][2] Its expression in
both the thick ascending loop of Henle (TALH) and the cortical collecting duct (CCD) of the
kidney nephron makes it a key regulator of electrolyte balance.[1][3] In the TALH, ROMK
facilitates potassium recycling necessary for the function of the Na+/K+/2CI~ cotransporter. In
the CCD, it is the primary channel for potassium secretion coupled with sodium reabsorption
via the epithelial sodium channel (ENaC).[1]

By inhibiting ROMK, MK-7145 is designed to induce diuresis and natriuresis, offering a novel
mechanism for the treatment of hypertension and heart failure.[1][3][4] A key potential
advantage of this mechanism is a reduced risk of urinary potassium loss (hypokalemia)
compared to traditional loop and thiazide diuretics.[1][4] This document provides a detailed
technical overview of the in vitro pharmacological characterization of MK-7145.

Quantitative Pharmacological Data
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The in vitro potency and selectivity of MK-7145 have been evaluated through a series of
binding and functional assays. The data demonstrates high affinity for the ROMK channel and
significant selectivity against other ion channels and off-target proteins.
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Target/Assay Species Assay Type Result (IC50) Reference
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(Kir Channels)

Electrophysiolog
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y
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Binding
Electrophysiolog
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y

Off-Target

Activity Panel
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Transporter
(SERT)
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. 3H-Serotonin
Serotonin
Human Uptake 2.40 £ 0.32 uM [1][5]
Transporter )
(Functional)
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Somatostatin o
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Binding
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Other Properties
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Transport Assay

(Mdrl) Substrate

Signaling Pathway and Mechanism of Action

MK-7145 exerts its pharmacological effect by directly inhibiting the ROMK channel in the
luminal membrane of kidney nephron epithelial cells. This inhibition disrupts the normal flow of
potassium ions at two key locations, leading to a net increase in salt and water excretion.

Caption: Mechanism of action of MK-7145 in the kidney nephron.

Experimental Protocols

Detailed methodologies were employed to ensure accurate characterization of MK-7145's in
vitro profile.

ROMK (Kirl.1) Functional Assay (Automated
Electrophysiology)

This assay directly measures the inhibitory effect of MK-7145 on ROMK channel currents.
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e Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing human Kirl.1 (ROMK)
channels.[6]

« Induction: Kirl.1 expression was induced by overnight incubation with 1 mM sodium butyrate
prior to the experiment.[6]

o Cell Preparation: Cells were dissociated using Versene and resuspended in an external bath
solution.[6]

e Solutions:

o External Bath Solution (in mM): 150 NaCl, 10 KCl, 2.7 CaClz, 0.5 MgClz, 5 HEPES, pH
7.4.16]

o Intracellular Solution (in mM): 80 K gluconate, 40 KCI, 20 KF, 3.2 MgClz, 3 EGTA, 5
HEPES, pH 7.4.[6]

e Instrumentation: lonWorks Quattro automated electrophysiology platform.[6]

e Procedure: Whole-cell voltage clamp was used to measure Kirl.1 currents.[6] Cells were
exposed to increasing concentrations of MK-7145, and the block of the potassium current
was measured to determine the IC50 value.

hERG Radioligand Binding Assay

This assay assesses the potential for off-target binding to the hERG channel, a critical cardiac
safety liability.
e Assay Type: Radioligand binding assay.[1]

» Radioligand: 3°S-MK499, a high-affinity hERG channel ligand.[1]

e Procedure: Cell membranes expressing the hERG channel were incubated with the
radioligand in the presence of various concentrations of MK-7145. The displacement of the
radioligand was measured to determine the binding affinity (Ki) or inhibitory concentration
(IC50) of MK-7145 for the hERG channel.
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Serotonin Transporter (SERT) Functional Assay

This assay evaluates the functional inhibition of the serotonin transporter, an identified off-
target.

e Cell Line: HEK293 cells stably transfected with the human serotonin transporter (SERT).[1]
[5]

o Substrate: 3H-serotonin (radiolabeled).[1][5]

e Procedure: Cells were incubated with 3H-serotonin in the presence of varying concentrations
of MK-7145. The uptake of the radiolabeled serotonin into the cells was measured using a
scintillation counter. The reduction in uptake relative to a vehicle control was used to
calculate the IC50 value for SERT inhibition.[1][5]

In Vitro Characterization Workflow

The comprehensive in vitro evaluation of MK-7145 followed a logical progression from primary
activity screening to broad liability assessment.
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Caption: High-level workflow for the in vitro characterization of MK-7145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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